Cas no 1805152-61-7 (2-Bromo-6-fluoro-4-(trifluoromethylthio)phenol)

• Product Name: 2-Bromo-6-fluoro-4-(trifluoromethylthio)phenol
• CAS No: 1805152-61-7
• MF: C₇H₃BrF₄OS
• MW: 291.060734033585
• CID: 4974120
• Update Time: 2023-08-24

2-Bromo-6-fluoro-4-(trifluoromethylthio)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-4-(trifluoromethylthio)phenol

• Inchi： 1S/C7H3BrF4OS/c8-4-1-3(14-7(10,11)12)2-5(9)6(4)13/h1-2,13H
• InChI Key： LBFZUOAOBMJACN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1)SC(F)(F)F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 4.1
• Topological Polar Surface Area: 45.5